Cas no 93549-74-7 (Naphthalene, 5-ethoxy-1,2,3,4-tetrahydro-)

• Product name: Naphthalene, 5-ethoxy-1,2,3,4-tetrahydro-
• CAS No: 93549-74-7
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 752656
• PubChem ID: 13496053

Naphthalene, 5-ethoxy-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 5-ethoxy-1,2,3,4-tetrahydro-
• 5-ethoxy-1,2,3,4-tetrahydronaphthalene
• SCHEMBL7396044
• DTXSID00542213
• 93549-74-7

• Inchi： InChI=1S/C12H16O/c1-2-13-12-9-5-7-10-6-3-4-8-11(10)12/h5,7,9H,2-4,6,8H2,1H3
• InChI Key： HMEWVUKTEUFXBO-UHFFFAOYSA-N
• SMILES： CCOC1=CC=CC2=C1CCCC2

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų